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Compound of Interest

Compound Name:
(3-methyl-1H-pyrazol-5-

yl)methanol

Cat. No.: B175284 Get Quote

In-Depth Technical Guide: (3-methyl-1H-pyrazol-
5-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This document provides core chemical information for (3-methyl-1H-pyrazol-5-yl)methanol, a
heterocyclic compound of interest in medicinal chemistry and proteomics research.[1] The data

presented is essential for experimental design, analytical characterization, and computational

modeling.

Molecular and Physical Properties
The fundamental molecular attributes of (3-methyl-1H-pyrazol-5-yl)methanol have been

determined and are summarized below. This data is critical for accurate reagent preparation,

reaction stoichiometry, and analytical data interpretation.

Property Value

Molecular Formula C5H8N2O[1][2]

Molecular Weight 112.13 g/mol [1][2]
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Experimental Protocols & Methodologies
This section is not applicable to the determination of the molecular formula and weight, which

are calculated based on the compound's validated chemical structure. The formula is derived

by counting the number of atoms of each element in the molecule. The molecular weight is

calculated by summing the atomic weights of all atoms present in the molecular formula.

Logical Relationships
The relationship between the chemical name, its structure, and its molecular properties is

foundational in chemical sciences. The systematic name "(3-methyl-1H-pyrazol-5-
yl)methanol" defines a unique chemical structure, from which the molecular formula and

subsequently the molecular weight can be unequivocally determined.
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Caption: Relationship between chemical identity and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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